Cas no 22704-29-6 (Thiourea,N-[4-(1-piperidinylsulfonyl)phenyl]-N'-propyl-)

• Product Name: Thiourea,N-[4-(1-piperidinylsulfonyl)phenyl]-N'-propyl-
• CAS No: 22704-29-6
• MF: C₁₅H₂₃N₃O₂S₂
• MW: 341.492020845413
• CID: 276511
• PubChem ID: 3980157
• Update Time: 2025-04-19

Thiourea,N-[4-(1-piperidinylsulfonyl)phenyl]-N'-propyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-[4-(1-piperidinylsulfonyl)phenyl]-N'-propyl-
• 1-(4-piperidin-1-ylsulfonylphenyl)-3-propylthiourea
• 1-[4-(piperidin-1-ylsulfonyl)phenyl]-3-propylthiourea
• AC1N1F46
• NSC521056
• NSC-521056
• DTXSID10398364
• 22704-29-6

• Inchi： 1S/C15H23N3O2S2/c1-2-10-16-15(21)17-13-6-8-14(9-7-13)22(19,20)18-11-4-3-5-12-18/h6-9H,2-5,10-12H2,1H3,(H2,16,17,21)
• InChI Key： KSKQAKJQRIMWLE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(NCCC)=S)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 341.12339
• Monoisotopic Mass: 341.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.276
• Boiling Point: 477.1°Cat760mmHg
• Flash Point: 242.4°C
• Refractive Index: 1.615
• PSA: 61.44
• LogP: 4.04020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides